3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde

• Molecular Formula: C11H12FNO2
• Molecular Weight: 209.22 g/mol
• IUPAC Name: 3-fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde
• InChI: InChI=1S/C11H12FNO2/c12-10-3-1-2-8(7-14)11(10)13-5-4-9(15)6-13/h1-3,7,9,15H,4-6H2
• InChI Key: WGGUXXIUFATAAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=C(C=CC=C2F)C=O

Description

Structure and Key Features 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde with a 3-hydroxypyrrolidinyl substituent at the ortho position. Its molecular formula is C₁₁H₁₁FNO₂, and it combines the electron-withdrawing effects of fluorine (meta-directing in electrophilic substitutions) with the hydrogen-bonding capability of the hydroxyl group in the pyrrolidine ring.

Applications
The compound is used in pharmaceuticals and agrochemicals due to its ability to modulate reactivity and bioavailability. Fluorine improves metabolic stability, while the hydroxypyrrolidinyl group may enhance solubility and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde typically involves the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through the reaction of an appropriate amine with a suitable carbonyl compound under acidic or basic conditions.

Introduction of the Fluorine Atom: Fluorination can be carried out using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions.

Attachment of the Benzaldehyde Group: This step involves the reaction of the fluorinated pyrrolidine intermediate with a benzaldehyde derivative under conditions that promote nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization, distillation, and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group using oxidizing agents such as pyridinium chlorochromate (PCC) or Jones reagent.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: PCC, Jones reagent, or potassium permanganate (KMnO4) in acidic medium.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in dry ether.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products Formed

Oxidation: Formation of 3-Fluoro-2-(3-oxopyrrolidin-1-yl)benzaldehyde.

Reduction: Formation of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzyl alcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde involves its interaction with specific molecular targets and pathways. The fluorine atom and hydroxyl group play crucial roles in its binding affinity and reactivity. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties
3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde	3-Hydroxypyrrolidinyl	C₁₁H₁₁FNO₂	~209.22*	High polarity (hydroxyl group), moderate lipophilicity (fluorine)
3-Fluoro-2-(N-morpholino)-benzaldehyde	Morpholino	C₁₁H₁₁FNO₂	207.21	Lower polarity (ether oxygen vs. hydroxyl), higher rigidity
3-Fluoro-2-(3-hydroxy-3-methylazetidin-1-yl)benzaldehyde	3-Hydroxy-3-methylazetidinyl	C₁₁H₁₂FNO₂	209.22	Smaller ring (azetidine), steric hindrance (methyl), reduced flexibility

Key Observations :

• The fluorine atom in all three compounds enhances electrophilic substitution selectivity and metabolic stability.

Reactivity in Reduction and Nitration Reactions

Reduction :
Aldehydes like benzaldehyde derivatives are more reactive than ketones under EDAB reduction conditions . For example:

• Benzaldehyde derivatives (e.g., 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde) likely reduce faster than ketonic analogs (e.g., acetophenone derivatives), yielding alcohols with higher efficiency.

Nitration: Electron-withdrawing groups (e.g., fluorine) direct nitration to meta positions. shows benzaldehyde derivatives can be nitrated using HNO₃/H₂SO₄ or Ca(NO₃)₂/CH₃COOH, but the target compound’s hydroxyl group may alter reactivity or require protective strategies .

Chromatographic Behavior

• Benzaldehyde derivatives exhibit similar retention on ODS and Deltabond columns (capacity factor ~1.1) .
• The target compound’s hydroxypyrrolidinyl group may increase polarity, leading to longer retention times compared to non-hydroxylated analogs (e.g., methyl benzoate).

Agricultural Relevance :

• The target compound’s fluorine and hydroxyl groups may reduce volatility compared to benzaldehyde, making it more suitable as a non-volatile pesticide .

Biological Activity

3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde is a specialized organic compound that exhibits significant potential in medicinal chemistry due to its unique structural features. This compound, characterized by a fluorine atom at the 3-position of the benzaldehyde ring and a hydroxypyrrolidine moiety at the 2-position, has garnered attention for its diverse biological activities.

The molecular formula of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde is C$_{11}$H$_{12}$FNO$_2$, with a molecular weight of 209.22 g/mol. The presence of both an aromatic aldehyde and a nitrogen-containing heterocycle enhances its reactivity and interaction with biological macromolecules.

Property	Value
Molecular Formula	C$_{11}$H$_{12}$FNO$_2$
Molecular Weight	209.22 g/mol
IUPAC Name	3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde
SMILES	C1=CC(=C(C=C1F)C(=O)N2CC(C2)O)

The biological activity of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde can be attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The hydroxypyrrolidine moiety is known to enhance binding affinity and selectivity towards biological targets, potentially leading to modulation of various signaling pathways.

Potential Mechanisms Include:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic pathways, which can be beneficial in treating diseases where these enzymes are overactive.
• Receptor Modulation: It may act as an agonist or antagonist at certain receptors, influencing physiological responses.

Biological Activities

Research into the biological activities of 3-Fluoro-2-(3-hydroxypyrrolidin-1-yl)benzaldehyde suggests several promising applications:

• Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties against various bacterial strains.
• Anticancer Potential : There is emerging evidence suggesting that it may possess anticancer activity, possibly through apoptosis induction in cancer cells.
• Neuroprotective Effects : Due to the presence of the hydroxypyrrolidine group, it may also offer neuroprotective benefits by modulating neurotransmitter systems.

Study on Similar Compounds

A study examining compounds with similar structural features found that derivatives containing hydroxypyrrolidine exhibited enhanced biological activity compared to their non-hydroxylated counterparts. The study highlighted:

• Enhanced Binding Affinity : Hydroxyl groups increase solubility and interaction with hydrophilic sites on proteins.
• Improved Selectivity : Structural variations lead to selective targeting of specific pathways.